Cas no 71931-26-5 (2-Propenoic acid, 3-[4-(tetradecyloxy)phenyl]-)

2-Propenoic acid, 3-[4-(tetradecyloxy)phenyl]- structure
71931-26-5 structure
Product Name:2-Propenoic acid, 3-[4-(tetradecyloxy)phenyl]-
CAS No:71931-26-5
MF:C23H36O3
MW:360.53014755249
CID:544784
PubChem ID:54061941
Update Time:2025-04-19

2-Propenoic acid, 3-[4-(tetradecyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-[4-(tetradecyloxy)phenyl]-
    • 3-(4-tetradecoxyphenyl)prop-2-enoic acid
    • 3-[4-(TETRADECYLOXY)PHENYL]PROP-2-ENOIC ACID
    • DTXSID20708758
    • 71931-26-5
    • Inchi: 1S/C23H36O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-20-26-22-17-14-21(15-18-22)16-19-23(24)25/h14-19H,2-13,20H2,1H3,(H,24,25)
    • InChI Key: MAIJIPGFLLOFMZ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C=CC(=O)O)=CC=1)CCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 360.26658
  • Monoisotopic Mass: 360.26644501g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 16
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 8.5
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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